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Compound of Interest

Compound Name: 2,3-Difluoro-4-methoxyaniline

Cat. No.: B125198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3-Difluoro-4-methoxyaniline
(CAS No. 155020-51-2), a key building block in pharmaceutical and agrochemical research.

This document outlines commercially available sources, provides key technical data, and

presents a plausible synthetic route and a general quality control workflow.

Commercial Availability
2,3-Difluoro-4-methoxyaniline is available from various chemical suppliers. While purity and

available quantities may vary, the following companies are primary commercial sources for this

compound:

Santa Cruz Biotechnology, Inc.[1]

Hangzhou Trylead Chemical Technology Co., Ltd.

Dayang Chem (Hangzhou) Co., Ltd.

It is recommended to contact these suppliers directly to obtain the most current information on

stock availability, pricing, and to request a Certificate of Analysis for specific batches.
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Detailed experimental data for 2,3-Difluoro-4-methoxyaniline is not readily available in public

literature. However, based on the properties of structurally similar isomers, the following table

summarizes the expected and known physicochemical properties.

Property Value Source/Comment

CAS Number 155020-51-2

Molecular Formula C₇H₇F₂NO

Molecular Weight 159.14 g/mol Calculated

Appearance
Expected to be a solid or liquid

at room temperature
Based on isomers

Melting Point
Not specified. Isomers range

from 60-83°C.
Estimated

Boiling Point

Not specified. Isomers have

boiling points around 220-

240°C.

Estimated

Purity Typically >97%
Based on supplier information

for related compounds

Supplier Specifications
Purity specifications for commercially available 2,3-Difluoro-4-methoxyaniline are typically

provided by the supplier on a lot-specific Certificate of Analysis (CoA). A sample CoA from

Santa Cruz Biotechnology for a related compound indicates a purity of approximately 98% as

determined by ¹H-NMR.[2] Researchers should always request a CoA from the supplier before

purchase to confirm that the purity and impurity profile meet the requirements of their specific

application.
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Supplier Typical Purity Analytical Method Notes

Santa Cruz

Biotechnology, Inc.
>98% (by NMR) ¹H-NMR

Lot-specific data

available on CoA.[2]

Hangzhou Trylead

Chemical Technology

Co., Ltd.

Not specified Not specified
Contact supplier for

details.

Dayang Chem

(Hangzhou) Co., Ltd.
Not specified Not specified

Contact supplier for

details.

Proposed Synthesis Pathway
A specific, detailed experimental protocol for the synthesis of 2,3-Difluoro-4-methoxyaniline is

not widely published. However, a plausible synthetic route can be devised based on

established organic chemistry reactions for the synthesis of analogous fluorinated and

methoxylated anilines. A potential pathway could start from a commercially available

dichloronitrobenzene derivative.
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2,3-Dichloro-1-nitrobenzene

Fluorination

KF, High Temp.

2,3-Difluoro-1-nitrobenzene

Methoxylation

Sodium Methoxide

2,3-Difluoro-4-methoxynitrobenzene

Reduction

e.g., H₂, Pd/C

2,3-Difluoro-4-methoxyaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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